![molecular formula C4H2ClIN2 B154529 3-Chloro-6-Iodopyridazine CAS No. 135034-10-5](/img/structure/B154529.png)
3-Chloro-6-Iodopyridazine
Overview
Description
3-Chloro-6-Iodopyridazine is a useful research compound. Its molecular formula is C4H2ClIN2 and its molecular weight is 240.43 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Transformations
Palladium-Catalyzed Cross-Coupling Reactions : 3-Chloro-6-Iodopyridazine is utilized in the synthesis of 3-amino-6-(hetero)arylpyridazines, using palladium-catalyzed cross-coupling reactions like Suzuki and Stille. This method has shown efficiency and effectiveness in producing such compounds, which are valuable in various chemical syntheses (Maes et al., 2000).
Mechanism of Organobismuth Palladium-Catalyzed C-C Coupling : A detailed first-principle study on the cross-coupling reaction of this compound with triphenylbismuth under palladium catalysis reveals a complex mechanism involving oxidative addition, transmetalation, and reductive elimination. This research provides insight into the reaction pathways and energy profiles, which is crucial for understanding and optimizing such reactions (Kutudila et al., 2016).
Structural and Spectroscopic Analysis
Molecular Structure and Hydrogen Bonding : The molecular structure of a compound involving this compound, where it forms non-planar dimers through hydrogen bonding, was analyzed using crystallographic techniques. This study contributes to understanding the molecular geometry and intermolecular interactions of pyridazine derivatives (Ather et al., 2010).
Vibrational, Electronic, and NMR Spectral Analysis : Detailed spectroscopic analysis of 3-chloro-6-methoxypyridazine, a related compound, using DFT calculations and various spectroscopic techniques (FT-Raman, FT-Infrared, UV-Visible, NMR) elucidates its spectroscopic properties. This information is crucial for understanding the electronic structure and reactivity of such compounds (Chamundeeswari et al., 2013).
Synthesis of Derivatives and Functionalization
- Synthesis of Interleukin-1β Converting Enzyme Inhibitor : A novel class of interleukin-1β converting enzyme (ICE) inhibitors based on 3-chloro-6-arylpyridazines, a derivative of this compound, has been synthesized. This research is significant for developing potential pharmaceutical applications (Dolle et al., 1997).
Safety and Hazards
3-Chloro-6-Iodopyridazine is considered hazardous. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place. It should be stored away from strong oxidizing agents and acids .
Mechanism of Action
Target of Action
This compound is often used as a building block in organic synthesis , and its specific biological targets may vary depending on the final compound it is incorporated into.
Mode of Action
As a pyridazine derivative, it may interact with its targets through the nitrogen atoms in its heterocyclic ring . The specific interactions and resulting changes would depend on the nature of the target molecule.
Pharmacokinetics
Its pharmacokinetic properties would be influenced by factors such as its lipophilicity, water solubility, and molecular weight . These properties can impact the compound’s bioavailability and its ability to reach its target sites in the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Chloro-6-Iodopyridazine . Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its targets and its overall stability.
Biochemical Analysis
Biochemical Properties
3-Chloro-6-Iodopyridazine plays a significant role in biochemical reactions, particularly in organic synthesis. It is known to interact with enzymes and proteins involved in catalytic processes. For instance, it is used in the palladium-catalyzed cross-coupling reaction with triphenylbismuth, where it undergoes oxidative addition, transmetalation, and reductive elimination . These interactions are crucial for the formation of complex organic molecules, making this compound an important tool in synthetic chemistry.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. In the palladium-catalyzed cross-coupling reaction, it undergoes oxidative addition, where the palladium catalyst forms a complex with the compound . This is followed by transmetalation and reductive elimination, leading to the formation of new chemical bonds. These steps are essential for the synthesis of complex organic molecules and highlight the compound’s role in facilitating catalytic processes.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are important considerations for its use in biochemical experiments. The compound is stable under inert gas (nitrogen or argon) at temperatures between 2-8°C . Over time, its effects on cellular function may vary depending on the experimental conditions, including temperature, pH, and the presence of other reactive species. Long-term studies on its stability and degradation are necessary to fully understand its temporal effects.
Metabolic Pathways
This compound is involved in metabolic pathways that include its participation in catalytic reactions. It interacts with enzymes and cofactors that facilitate the formation of new chemical bonds. For example, in the Suzuki-Miyaura coupling reaction, it acts as a reactant that undergoes transformation through a series of enzymatic steps . These interactions are essential for the synthesis of complex organic molecules and highlight the compound’s role in metabolic processes.
Properties
IUPAC Name |
3-chloro-6-iodopyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClIN2/c5-3-1-2-4(6)8-7-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNEPCDPKMXJYIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40572594 | |
Record name | 3-Chloro-6-iodopyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40572594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
135034-10-5 | |
Record name | 3-Chloro-6-iodopyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40572594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-6-iodopyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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